N-(2-phenoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
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Description
N-(2-phenoxyphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C25H22N4O3S and its molecular weight is 458.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
A novel series of N-(6-arylbenzo[d]thiazol-2-yl)acetamides, synthesized using C-C coupling methodology, displayed significant urease inhibitory activity, surpassing the standard used in the assays. Molecular docking studies suggested that these acetamide derivatives bind to the non-metallic active site of the urease enzyme, indicating their potential in biochemical applications involving urease inhibition (Gull et al., 2016).
Chemoselective Synthesis
The chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drug synthesis, was optimized using immobilized lipase as a catalyst. This study provides insights into enzymatic acetylation processes, relevant for the synthesis of pharmaceutical intermediates and the development of green chemistry methodologies (Magadum & Yadav, 2018).
Antimicrobial Activity
2-Substituted phenoxy-N-(4-substituted phenyl-5-(1H-1,2,4-triazol-1-yl)thiazole-2-yl)acetamide derivatives demonstrated promising antimicrobial activity against various plant fungi and bacterial strains. This highlights the potential of such compounds in agricultural and medical applications to combat microbial infections (Liao et al., 2017).
Pharmacological Evaluation
Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were synthesized and evaluated as glutaminase inhibitors, showing potential in cancer therapy by inhibiting tumor growth in vitro and in vivo. This research contributes to the development of novel cancer treatments by targeting metabolic pathways (Shukla et al., 2012).
Optoelectronic Properties
The synthesis and characterization of thiazole-containing monomers for conducting polymers explored their optoelectronic properties, indicating potential applications in electronic and photovoltaic devices. This work contributes to the advancement of materials science in developing new functional materials for electronic applications (Camurlu & Guven, 2015).
Properties
IUPAC Name |
2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(2-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O3S/c1-17-8-7-9-18(14-17)26-24(31)29-25-27-19(16-33-25)15-23(30)28-21-12-5-6-13-22(21)32-20-10-3-2-4-11-20/h2-14,16H,15H2,1H3,(H,28,30)(H2,26,27,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEAOJDCKMHMCCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.